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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for establishing

traceability to the National Institute of Standards and Technology (NIST) using Isotrak

calibration sources. Adherence to these guidelines will ensure the accuracy and reliability of

radiation measurement instrumentation, a critical component in research, development, and

quality control.

Application Notes
The Importance of NIST Traceability
Metrological traceability is the property of a measurement result whereby the result can be

related to a reference through a documented unbroken chain of calibrations, each contributing

to the measurement uncertainty. For radioactive sources, traceability to NIST, the national

metrology institute for the United States, ensures that measurements are accurate and

consistent with national standards.[1] This is achieved through a hierarchical calibration chain,

starting from the primary standards at NIST to the end-user's instrument.

Isotrak sources, manufactured by Eckert & Ziegler, are calibrated in laboratories accredited by

bodies such as DAkkS (German Accreditation Body), which have mutual recognition

agreements with other international accreditation bodies.[1][2] Eckert & Ziegler participates in

NIST's measurement assurance programs, ensuring their calibration standards are traceable to

NIST.[1] This provides users with confidence in the stated activity of their sources, which is
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crucial for applications in drug development, medical imaging, and radiation safety where

precise quantification of radioactivity is paramount.

Isotrak Calibration Sources
Eckert & Ziegler's Isotrak product line offers a wide variety of radioactive reference sources for

the calibration and checking of radiation measurement instruments.[2] These sources are

available in various activities and physical forms to suit a range of applications.

Table 1: Selected Isotrak NIST-Traceable Calibration Sources

Radionuclide
Product Code
(Example)

Nominal
Activity (kBq)

Key Gamma
Energy (keV)

Typical Use

Cesium-137 CDRB18308 370 661.7

Gamma

Spectrometer

Calibration, Dose

Calibrator

Constancy

Cobalt-60 CKRB8151 74 1173.2, 1332.5

Dose Calibrator

Accuracy,

Gamma

Spectrometer

Efficiency

Americium-241 AMRB8151 74 59.5

Low-Energy

Gamma Detector

Calibration

Sodium-22 SKRB8151 74 511, 1274.5

PET Scanner

QC, Gamma

Spectrometer

Calibration

Barium-133 On Request Various
81.0, 302.9,

356.0

Gamma

Spectrometer

Efficiency

Calibration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.ezag.com/products/isotope-products/isotrak-calibration-sources/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: This table provides examples. A comprehensive catalog of Isotrak sources is available

from Eckert & Ziegler.[3][4][5] The specific activity and its uncertainty are stated on the

calibration certificate provided with each source.

The Traceability Chain
The path to establishing NIST traceability for a measurement made with a laboratory

instrument is a clear, hierarchical process. This "traceability chain" ensures that the

instrument's response can be confidently related back to the national standard.

National Institute of Standards
and Technology (NIST)

Primary Standards

Eckert & Ziegler (Isotrak)
Accredited Calibration Laboratory

Secondary Standards

Intercomparison &
Measurement Assurance Programs

Isotrak NIST-Traceable
Calibration Source
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Figure 1: NIST Traceability Chain.
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The following protocols provide detailed methodologies for utilizing Isotrak NIST-traceable

sources to calibrate and perform quality control on common laboratory radiation detection

instruments.

Protocol 1: Gamma Spectrometer Energy and Efficiency
Calibration
This protocol outlines the procedure for calibrating a Sodium Iodide (NaI) gamma-ray

spectrometer using a Cesium-137 (Cs-137) Isotrak source.

1. Objective: To establish an accurate energy-to-channel and efficiency calibration for a NaI

gamma spectrometer.

2. Materials:

NaI Gamma Spectrometer System (Detector, Preamplifier, Amplifier, Multi-Channel Analyzer)

Isotrak Cs-137 point source (e.g., 370 kBq) with a NIST-traceable certificate of calibration.

Source holder for reproducible geometry.

Lead shielding for background reduction.

3. Pre-Measurement Procedure:

Turn on the spectrometer system and allow it to warm up for at least 30 minutes to ensure
electronic stability.
Place the Cs-137 source in the source holder at a defined, reproducible distance from the
detector face.
Adjust the amplifier gain so that the 661.7 keV photopeak from the Cs-137 source is located
in approximately the upper third of the Multi-Channel Analyzer (MCA) spectrum.
Remove the Cs-137 source and acquire a background spectrum for a period sufficient to
obtain statistically significant counts in the regions of interest. This will be used to subtract
background radiation from subsequent measurements.

4. Data Acquisition:
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Place the Cs-137 source in the source holder in the same geometry as the pre-measurement
setup.
Acquire a spectrum for a duration that allows for the accumulation of at least 10,000 counts
in the 661.7 keV photopeak to ensure good statistical precision.
Save the spectrum and record the live time of the acquisition.

5. Data Analysis:

Energy Calibration:

Identify the channel number corresponding to the centroid of the 661.7 keV photopeak.
Using the known energy of the Cs-137 photopeak, establish a single-point energy
calibration. For a more comprehensive calibration, this process should be repeated with
other sources of known energies (e.g., Co-60, Na-22).

Efficiency Calibration:

Determine the net counts in the 661.7 keV photopeak by subtracting the background counts
from the gross counts in the peak region.
Calculate the certified activity of the Cs-137 source at the time of measurement by decay-
correcting the activity stated on the NIST-traceable certificate. The formula for decay
correction is: A(t) = A₀ * e^(-λt) where A(t) is the activity at time t, A₀ is the initial activity, λ is
the decay constant (ln(2)/half-life), and t is the time elapsed since the calibration date.
Calculate the gamma emission rate (γ/s) of the 661.7 keV photons by multiplying the decay-
corrected activity (in Bq) by the gamma emission probability for that energy (0.851 for Cs-
137).
The absolute efficiency (ε) of the detector at 661.7 keV for the specified geometry is
calculated as: ε = (Net counts in photopeak / Live time) / Gamma emission rate

6. Acceptance Criteria:

The energy resolution (Full Width at Half Maximum, FWHM) of the 661.7 keV peak should

be monitored and be within the manufacturer's specifications.

The calculated efficiency should be recorded and used as a baseline for future performance

checks.
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Figure 2: Gamma Spectrometer Calibration Workflow.
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Protocol 2: Dose Calibrator Quality Control - Accuracy
Test
This protocol describes the procedure for performing an accuracy test on a dose calibrator

using a NIST-traceable Cobalt-60 (Co-60) source.

1. Objective: To verify that the dose calibrator is providing accurate activity measurements for a

high-energy gamma emitter.

2. Materials:

Dose Calibrator

Isotrak Co-60 source (e.g., 74 kBq) with a NIST-traceable certificate of calibration.

Source dipper/holder appropriate for the source geometry.

3. Pre-Measurement Procedure:

Turn on the dose calibrator and allow it to stabilize according to the manufacturer's
instructions.
Perform a daily constancy check with a long-lived source (e.g., Cs-137) to ensure the
instrument is functioning correctly.
Measure the background radioactivity for the Co-60 setting and ensure it is within acceptable
limits.

4. Measurement Procedure:

Calculate the expected activity of the Co-60 source for the current date and time by applying
the decay correction to the activity stated on the calibration certificate.
Set the dose calibrator to the Co-60 radionuclide setting.
Place the Co-60 source in the appropriate source holder and lower it into the dose calibrator
chamber.
Record the measured activity.
Repeat the measurement at least three times and calculate the average measured activity.

5. Data Analysis and Acceptance Criteria:
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Calculate the percent error between the average measured activity and the decay-corrected
certified activity using the following formula: % Error = [(Measured Activity - Certified Activity)
/ Certified Activity] * 100
The accuracy of the dose calibrator is considered acceptable if the percent error is within
±10%.[6] Some regulatory bodies may require a stricter tolerance of ±5%.
If the percent error exceeds the acceptance limit, the dose calibrator should be removed
from service and recalibrated or repaired.

6. Documentation:

Record the date of the test, the radionuclide and serial number of the source used, the

certified activity, the decay-corrected activity, each measured activity, the average measured

activity, and the calculated percent error.

This accuracy test should be performed at installation and at least annually thereafter.[6] It is

also recommended to perform this test after any repairs or adjustments to the dose calibrator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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